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Compound of Interest

Compound Name: Oxalic acid, vanadium salt

Cat. No.: B085313 Get Quote

Vanadyl Oxalate: A Comprehensive Technical Guide
Vanadyl oxalate (VOC₂O₄) is a coordination compound that has garnered significant interest

among researchers and scientists, particularly in the fields of materials science, catalysis, and

drug development. This guide provides an in-depth overview of its physical and chemical

properties, detailed experimental protocols for its synthesis and analysis, and insights into its

applications, with a focus on its relevance to drug development professionals.

Physical Properties
Vanadyl oxalate is typically a blue crystalline powder.[1][2] Its properties, particularly its

molecular weight and stability, are highly dependent on its hydration state.[3] The compound is

soluble in water and other polar solvents, as well as dilute acids.[1][3][4]

Table 1: Physical Properties of Vanadyl Oxalate and Its Hydrates
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Property
Anhydrous Vanadyl
Oxalate

Vanadyl Oxalate
Pentahydrate

Other Hydrated
Forms

Chemical Formula VOC₂O₄ VOC₂O₄·5H₂O

VOC₂O₄·H₂O

(Monohydrate),

VOC₂O₄·2H₂O

(Dihydrate), etc.[2]

Molecular Weight 154.96 g/mol [2][3] 245.02 g/mol [1][3]
Varies with hydration

state.

Appearance
Blue crystalline

powder[2]

Blue crystalline

powder[1][3]

Blue crystalline

powder.

Solubility
Soluble in water and

polar solvents.[3]

Slightly soluble in

water.[3]

Soluble in water and

alcohol.[4]

Stability
Decomposes above

100°C.[3]

Stable under ambient

conditions.[3]

Dehydrates at 100°C.

[3]

Decomposition Temp.
Decomposes to VO₂

above 350°C.[1]

Dehydrates below

150°C.[3]

Varies with hydration

state.

Chemical Properties
Molecular Structure and Coordination Chemistry
Vanadyl oxalate features vanadium in the +4 oxidation state (VO²⁺), coordinated to an oxo

group and oxalate ligands (C₂O₄²⁻).[2][3] Crystallographic studies have shown that it can form

binuclear complexes where two vanadium centers are bridged by an oxalate ligand.[3][5] The

vanadium atom typically exhibits a distorted octahedral geometry.[2][6] In the anionic complex

[VO(C₂O₄)₂(H₂O)]²⁻, the vanadium atom is coordinated to four oxygen atoms from two oxalate

dianions, one oxygen from a water molecule, and a terminal vanadyl oxygen atom.[5]

Spectroscopic Properties
Infrared (IR) and Raman spectroscopy are crucial for identifying the bonding environment in

vanadyl oxalate. Key vibrational bands are summarized below.

Table 2: Characteristic Infrared (IR) Absorption Peaks for Vanadyl Oxalate
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Functional Group Wavenumber (cm⁻¹) Description

V=O Stretch 965–980[3]
Strong band characteristic of

the vanadyl ion.

C−O Stretch (asym) 1,640–1,660[3]
Asymmetric stretching of the

oxalate ligands.

C−O Stretch (sym) 1,370–1,400[3]
Symmetric stretching of the

oxalate ligands.

V−O−C Bending 780–800[3]
Bending mode from the

bridging oxalate.

O−H Stretch 3,400–3,500[3]
Broad peak present in

hydrated forms.

Note: The V=O stretch can vary with the hydration state; for instance, the monohydrate shows

a peak at 985 cm⁻¹ and the dihydrate at 1,010 cm⁻¹.[2]

Thermal Decomposition
Thermogravimetric analysis (TGA) reveals that vanadyl oxalate decomposes in multiple steps.

[3] The process typically involves initial dehydration, followed by the decomposition of the

oxalate ligands, and finally, the formation of vanadium dioxide (VO₂) as the residue.[1][3]

Step 1: Dehydration: For hydrated forms, water molecules are lost at temperatures below

150°C.[3]

Step 2: Oxalate Decomposition: The oxalate ligands decompose between 200°C and 350°C.

[3]

Step 3: Final Product Formation: Vanadium dioxide (VO₂) is the final product of the

decomposition.[1][3]
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Thermal Decomposition Pathway of Vanadyl Oxalate
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Thermal Decomposition Pathway

Reactivity and Catalytic Activity
Vanadyl oxalate is stable under ambient conditions but is sensitive to heat.[3] It can participate

in redox reactions, acting as either an oxidizing or reducing agent depending on the conditions.

[3] This reactivity makes it a valuable catalyst in various organic reactions, such as the

selective oxidation of α-hydroxy esters to α-ketoesters with molecular oxygen, where it has

shown high conversion rates.[2][7] It is also used as a precursor for synthesizing vanadium

oxides (like V₂O₅) and other vanadium-containing compounds used in catalysis and energy

storage.

Experimental Protocols
Synthesis of Vanadyl Oxalate
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Vanadyl oxalate can be prepared through several methods, most commonly by reacting

vanadium pentoxide (V₂O₅) with oxalic acid (H₂C₂O₄).

This method involves the direct reaction of solid precursors at elevated temperatures.[3][8]

Mixing: Thoroughly mix vanadium pentoxide (V₂O₅) powder with oxalic acid in a suitable

molar ratio (e.g., 1 mole V₂O₅ to 3 moles oxalic acid).[4]

Reaction: Heat the mixture in a reactor at a temperature between 100°C and 200°C for 30 to

60 minutes.[8] A specific example involves reacting 500 g of V₂O₅ with 1150 g of oxalic acid

at 120°C for 30 minutes.[3] This yields a wet solid of vanadyl oxalate.

Drying: Dry the resulting wet solid under vacuum at 80-90°C to remove any residual moisture

and obtain the final solid vanadyl oxalate product.[2][8]
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Solid-State Synthesis Workflow
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Solid-State Synthesis Workflow

This method provides better control over the reaction and the hydration state of the product.[4]

Preparation: Charge a reaction flask with vanadium pentoxide, oxalic acid dihydrate, and

glacial acetic acid. A typical molar ratio is 1 mole of V₂O₅ to 3 moles of oxalic acid dihydrate.

[4]
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Reaction: Heat the mixture to a temperature between 100°C and 120°C and maintain for 1 to

2 hours with stirring.[4] The reaction time can be adjusted to produce different hydrates (e.g.,

longer times favor the monohydrate).[4]

Isolation: Cool the mixture to room temperature and filter to separate the solid product from

the acetic acid solvent.

Drying: Dry the collected solid under vacuum at approximately 80°C for several hours to

yield the vanadyl oxalate hydrate.[4]

Characterization Techniques
Thermogravimetric Analysis (TGA): Used to study the thermal stability and decomposition

profile, identifying dehydration and decomposition temperatures.[3]

X-ray Diffraction (XRD): Employed to analyze the crystal structure and confirm the phase of

the synthesized compound.[3]

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups (V=O,

oxalate) and confirm the structure of the complex.[3]

Electron Paramagnetic Resonance (EPR) and X-ray Photoelectron Spectroscopy (XPS):

These techniques can be used to study the electronic structure and oxidation state of

vanadium in the compound, especially when supported on other materials.[7]

Determination of Oxalate Content by Complexometry
A reliable method for quantifying the oxalate content in a vanadyl oxalate sample involves

EDTA titration.[9]

Precipitation: The oxalate in the sample is precipitated as calcium oxalate by adding a

CaCO₃ solution.

Separation: After aging, the calcium oxalate precipitate is filtered and washed.

Matrix Removal: The vanadium matrix is removed by dissolving the precipitate in nitric acid

and then adding Na₂CO₃ solution under strongly alkaline conditions to precipitate vanadium,

which is then removed by filtration.[9]
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Titration: The remaining calcium (from the calcium oxalate) in the filtrate is then titrated with

a standardized EDTA solution.[9]

Calculation: The amount of oxalate in the original sample is calculated based on the quantity

of calcium determined by the EDTA titration.[9]

Applications in Drug Development
Vanadium compounds, including vanadyl oxalate, have attracted attention in medicinal

chemistry for their potential therapeutic effects, particularly their insulin-mimetic properties.[2]

[10][11]

Insulin Mimetic Action: Research has shown that vanadyl compounds can mimic the action

of insulin, potentially by influencing the insulin signaling pathway.[2][10] This makes them

candidates for the development of new treatments for metabolic disorders like diabetes

mellitus.[11]

Enzyme Inhibition: A key mechanism of action is believed to be the inhibition of

phosphatases, such as protein tyrosine phosphatases (PTPs), which are involved in the

negative regulation of the insulin signaling cascade.[11] By inhibiting these enzymes,

vanadyl compounds can enhance insulin signaling.

Glucose Uptake: Studies have demonstrated that certain vanadyl-oxalate complexes can

significantly increase the uptake of glucose analogs (like 2-NBDG) in liver cancer cell lines

(HepG2), indicating a promising potential for further antidiabetic studies.[5][10]
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Simplified Insulin Signaling and Vanadyl Oxalate Action
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Vanadyl Oxalate's Potential Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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